Cas no 36138-58-6 (Andromedoside)

• Product Name: Andromedoside
• CAS No: 36138-58-6
• Molecular Formula: C₂₅H₂₈O₁₃
• Molecular Weight: 536.48202
• CID: 2005295
• PubChem ID: 56776351

Andromedoside Properties

Names and Identifiers

• Andromedoside
• (1S)-1α-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7β-hydroxy-7-[[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]cyclopenta[c]pyran-4-carboxylic acid
• 7-hydroxy-7-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,7a-dihydro-1H-cyclopenta[c]pyran-4-carboxylic acid
• NCGC00385286-01
• NCGC00385286-01_C25H28O13_(1S,4aS,7R,7aS)-1-(beta-D-Glucopyranosyloxy)-7-hydroxy-7-({[(2E)-3-(4-hydroxyphenyl)-2-propenoyl]oxy}methyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
• Vaccinoside
• (1S,4aS,7R,7aS)-7-hydroxy-7-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,7a-dihydro-1H-cyclopenta[c]pyran-4-carboxylic acid
• AKOS040754313
• NS00093958
• 36138-58-6
• Vaccinoside.
• (1S)-1alpha-(beta-D-Glucopyranosyloxy)-1,4aalpha,7,7aalpha-tetrahydro-7beta-hydroxy-7-[[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]cyclopenta[c]pyran-4-carboxylic acid

• InChIKey： WJPRKOJNQIZCGY-DOCWKGGNSA-N
• Inchi： InChI=1S/C25H28O13/c26-9-16-19(29)20(30)21(31)24(37-16)38-23-18-14(15(10-35-23)22(32)33)7-8-25(18,34)11-36-17(28)6-3-12-1-4-13(27)5-2-12/h1-8,10,14,16,18-21,23-24,26-27,29-31,34H,9,11H2,(H,32,33)/b6-3+/t14?,16-,18?,19-,20+,21-,23?,24+,25?/m1/s1
• SMILES： O=C(C1=COC(O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)C3C1C=CC3(O)COC(/C=C/C4=CC=C(O)C=C4)=O)O

Computed Properties

• Exact Mass: 536.15299094g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 9
• Monoisotopic Mass: 536.15299094g/mol
• Heavy Atom Count: 38
• Complexity: 955
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 213Ų

Experimental Properties

• Color/Form: Solid powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides